![molecular formula C18H20N4O3 B3917607 N-(2-{[3-(propionylamino)benzoyl]amino}ethyl)isonicotinamide](/img/structure/B3917607.png)
N-(2-{[3-(propionylamino)benzoyl]amino}ethyl)isonicotinamide
Overview
Description
N-(2-{[3-(propionylamino)benzoyl]amino}ethyl)isonicotinamide, also known as PA-824, is a promising compound that has gained attention in the field of drug discovery due to its potential as a new tuberculosis (TB) drug. TB is a global health concern, and the emergence of multidrug-resistant TB has made the need for new drugs urgent. PA-824 has shown promising results in preclinical studies and is currently in clinical trials.
Mechanism of Action
N-(2-{[3-(propionylamino)benzoyl]amino}ethyl)isonicotinamide is a prodrug that is activated by a deazaflavin-dependent nitroreductase enzyme, which is present in both replicating and non-replicating TB. The activated form of this compound inhibits mycolic acid biosynthesis, which is essential for the survival of TB. This compound also has a sterilizing effect on TB by killing non-replicating bacteria.
Biochemical and Physiological Effects
This compound has been shown to have low toxicity in preclinical studies. It is rapidly converted to its active form in TB, and its half-life is longer than that of other TB drugs. This compound has also been shown to penetrate TB granulomas, which are sites of TB infection that are difficult to treat.
Advantages and Limitations for Lab Experiments
N-(2-{[3-(propionylamino)benzoyl]amino}ethyl)isonicotinamide has several advantages for lab experiments. It has shown activity against both drug-susceptible and drug-resistant TB strains, making it a potential candidate for combination therapy. This compound also has a sterilizing effect on TB, which is a major challenge in TB treatment. However, the synthesis of this compound is complex and time-consuming, which may limit its availability for lab experiments.
Future Directions
There are several future directions for research on N-(2-{[3-(propionylamino)benzoyl]amino}ethyl)isonicotinamide. One direction is to study the safety and efficacy of this compound in combination therapy with other TB drugs. Another direction is to study the pharmacokinetics and pharmacodynamics of this compound in humans. Additionally, the mechanism of action of this compound needs to be further elucidated to optimize its use in TB treatment. Finally, the synthesis of this compound needs to be optimized to increase its availability for lab experiments and clinical trials.
Conclusion
This compound is a promising compound that has shown activity against both drug-susceptible and drug-resistant TB strains in preclinical studies. It has a unique mechanism of action that inhibits mycolic acid biosynthesis and has a sterilizing effect on TB. This compound is currently in phase II clinical trials, and the results are awaited. There are several future directions for research on this compound, including studying its safety and efficacy in combination therapy, studying its pharmacokinetics and pharmacodynamics in humans, and optimizing its synthesis for lab experiments and clinical trials.
Scientific Research Applications
N-(2-{[3-(propionylamino)benzoyl]amino}ethyl)isonicotinamide has been extensively studied for its potential as a new TB drug. It has shown activity against both drug-susceptible and drug-resistant TB strains in preclinical studies. In addition, this compound has also shown activity against non-replicating TB, which is a major challenge in TB treatment. This compound is currently in phase II clinical trials, and the results are awaited.
Properties
IUPAC Name |
N-[2-[[3-(propanoylamino)benzoyl]amino]ethyl]pyridine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O3/c1-2-16(23)22-15-5-3-4-14(12-15)18(25)21-11-10-20-17(24)13-6-8-19-9-7-13/h3-9,12H,2,10-11H2,1H3,(H,20,24)(H,21,25)(H,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLZCWCKNNBNIDC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=CC=CC(=C1)C(=O)NCCNC(=O)C2=CC=NC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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